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Compound of Interest

Compound Name: Sodium Ascorbate

Cat. No.: B10774690 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling sodium ascorbate, a common yet potentially hazardous chemical.

Adherence to these procedural steps will help maintain a safe laboratory environment and

ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling sodium ascorbate, particularly in its powder form, a comprehensive PPE

strategy is crucial to minimize exposure and prevent irritation.[1][2][3] The following table

summarizes the recommended PPE.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles or a

full-face shield.[2][4]

To protect against dust

particles and potential

splashes that may cause eye

irritation.

Hands
Impervious gloves (e.g., Nitrile

or natural rubber).

To prevent skin contact which

may cause irritation, especially

with moisture.

Body

Laboratory coat, overalls, or

other clean body-covering

clothing. An apron (e.g., PVC)

may also be used.

To protect the skin from

contact with sodium ascorbate

dust.

Respiratory

A dust mask or respirator is

recommended in case of high

dust concentrations or when

airborne levels may be

exceeded.

To prevent inhalation of dust

which can cause respiratory

tract irritation.

Feet Safety footwear or gumboots.
To provide protection in case

of spills.

Operational Plan for Handling Sodium Ascorbate
A systematic approach to handling sodium ascorbate will minimize risks. The following

workflow outlines the key steps from preparation to cleanup.
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Caption: A procedural workflow for the safe handling of sodium ascorbate.

Experimental Protocol for Safe Handling:

Preparation:

Before handling, put on all required PPE as detailed in the table above.

Ensure the work area, such as a fume hood or a well-ventilated benchtop, has adequate

ventilation to minimize dust inhalation.

Confirm that an emergency eye wash station and safety shower are readily accessible.

Handling:

When weighing the powder, do so in a designated area with local exhaust ventilation to

control dust.

To minimize dust formation, handle the powder gently.

If creating a solution, slowly add the sodium ascorbate to the liquid to prevent splashing.
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Cleanup and Storage:

Clean up any spills immediately. For dry spills, use a method that avoids generating dust,

such as dampening the material with water before sweeping or using a vacuum with a

HEPA filter.

After handling, wash hands and any exposed skin thoroughly with soap and water.

Store sodium ascorbate in a tightly closed, light-resistant container in a cool, dry, and

well-ventilated area, away from incompatible materials like strong oxidizing agents.

Disposal Plan
Proper disposal of sodium ascorbate and its containers is critical to prevent environmental

contamination and ensure safety.
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Caption: A logical diagram outlining the proper disposal plan for sodium ascorbate.
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Step-by-Step Disposal Guidance:

Surplus and Non-Recyclable Solutions: Offer surplus and non-recyclable sodium ascorbate
solutions to a licensed disposal company. Do not dispose of waste into the sewer system or

contaminate ponds, waterways, or ditches.

Empty Containers: Whenever possible, return containers to the supplier for reuse or

recycling. If this is not an option and the container cannot be sufficiently cleaned for reuse

with the same product, it should be punctured to prevent re-use and disposed of at an

authorized landfill.

Contaminated Materials: Absorbent paper and other materials used to clean up spills should

be sealed in a vapor-tight plastic bag for eventual disposal.

Quantitative Safety Data
The following table summarizes key quantitative safety data for sodium ascorbate.

Data Point Value Species Reference

Acute Oral Toxicity

(LD50)
16,300 mg/kg Rat

Acute Oral Toxicity

(LD50)
17,531 mg/kg Mouse

pH (in water) 7.0 - 8.0 N/A

Melting Point 219 - 221 °C N/A

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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